Cas no 60116-77-0 (2-(tert-Butylthio)ethylamine hydrochloride)

• Product Name: 2-(tert-Butylthio)ethylamine hydrochloride
• CAS No: 60116-77-0
• MF: C₆H₁₆ClNS
• MW: 169.71593952179
• MDL: MFCD00052000
• CID: 505388
• PubChem ID: 2776973
• Update Time: 2025-06-14

2-(tert-Butylthio)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-[(1,1-dimethylethyl)thio]-, hydrochloride (1:1)
• 2-(TERT-BUTYLTHIO)ETHYLAMINE HCl
• 2-(TERT-BUTYLTHIO)ETHYLAMINE HYDROCHLORIDE
• 2-tert-butylsulfanylethanamine,hydrochloride
• 2-tert-Butylmercapto-aethylamin,Hydrochlorid
• 2-tert-butylsulfanyl-ethylamine,hydrochloride
• 2-tert-butyl-sulfenylethylamine hydrochloride
• EINECS 262-065-3
• 2-(tert-butylthio)ethanamine hydrochloride
• 2-(Tert-butylthio)ethan-1-amine hydrochloride
• 2-(tert-butylsulfanyl)ethan-1-amine hydrochloride
• 2-tert-butylsulfanylethanamine;hydrochloride
• EN300-66678
• 2-(TERT-BUTYLSULFANYL)ETHANAMINE HYDROCHLORIDE
• 60116-77-0
• 2-(tert-butylthio)ethanaminehydrochloride
• 2-t-Butylthioethylamine hydrochloride
• SCHEMBL11807720
• B5979
• CS-0272885
• DTXSID80208865
• DB-053534
• MFCD00052000
• YJAKJFWAOKKUJK-UHFFFAOYSA-N
• Ethanamine,2-[(1,1-dimethylethyl)thio]-,hydrochloride(1:1)
• 2-(tert-Butylthio)ethylammonium chloride
• 2-(tert-Butylthio)ethylamine hydrochloride

• MDL： MFCD00052000
• Inchi： 1S/C6H15NS.ClH/c1-6(2,3)8-5-4-7;/h4-5,7H2,1-3H3;1H
• InChI Key： YJAKJFWAOKKUJK-UHFFFAOYSA-N
• SMILES： Cl.S(CCN)C(C)(C)C

Computed Properties

• Exact Mass: 169.06900
• Monoisotopic Mass: 169.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 56
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Melting Point: 208.0 to 212.0 deg-C
• PSA: 51.32000
• LogP: 2.97910

2-(tert-Butylthio)ethylamine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：-20°C
• Risk Phrases：R36/37/38

Additional information on 2-(tert-Butylthio)ethylamine hydrochloride

Comprehensive Overview of 2-(tert-Butylthio)ethylamine hydrochloride (CAS No. 60116-77-0)

2-(tert-Butylthio)ethylamine hydrochloride (CAS No. 60116-77-0) is a specialized organic compound widely recognized for its unique chemical properties and applications in pharmaceutical and agrochemical research. This compound, characterized by its tert-butylthio and ethylamine functional groups, has garnered significant attention due to its potential in synthesizing bioactive molecules. Researchers and industries are increasingly exploring its utility in drug discovery, particularly in the development of novel small-molecule inhibitors and ligands for therapeutic targets.

The molecular structure of 2-(tert-Butylthio)ethylamine hydrochloride features a sulfur-containing tert-butyl group, which enhances its stability and reactivity in various chemical reactions. This attribute makes it a valuable intermediate in organic synthesis, especially in the preparation of thioether derivatives. The compound’s hydrochloride salt form further improves its solubility in polar solvents, facilitating its use in aqueous reaction systems. Recent studies highlight its role in peptide modification and bioconjugation, aligning with the growing demand for precision chemistry in biotechnology.

In the context of current scientific trends, 2-(tert-Butylthio)ethylamine hydrochloride is often discussed alongside green chemistry initiatives. Its potential for low-waste synthesis and compatibility with catalytic processes aligns with the global push for sustainable chemical practices. Additionally, its applications in proteomics and chemical biology have sparked interest among researchers investigating post-translational modifications and enzyme inhibition mechanisms. These areas are highly relevant to contemporary drug development, where targeted therapies and personalized medicine dominate discussions.

From a commercial perspective, the demand for 2-(tert-Butylthio)ethylamine hydrochloride is driven by its versatility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies leverage its properties to accelerate the discovery of lead compounds for diseases such as cancer and neurodegenerative disorders. The compound’s compatibility with automated synthesis platforms further enhances its appeal in industrial settings, where efficiency and scalability are critical. Moreover, its use in material science, particularly in the design of functional polymers, underscores its cross-disciplinary relevance.

Safety and handling of 2-(tert-Butylthio)ethylamine hydrochloride adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment. While not classified as hazardous under typical conditions, its storage recommendations include protection from moisture and light to maintain stability. This aligns with broader industry standards for chemical storage and handling best practices, ensuring both user safety and product integrity.

In summary, 2-(tert-Butylthio)ethylamine hydrochloride (CAS No. 60116-77-0) represents a critical building block in modern chemical research. Its applications span drug discovery, biotechnology, and material science, reflecting its adaptability to evolving scientific challenges. As the field of precision medicine advances, this compound is poised to play an even greater role in the development of next-generation therapeutics and functional materials.